Cas no 134881-07-5 (N-[5-chloro-4-(trifluoromethyl)-1,3-thiazol-2-yl]-N-methylacetamide)

• Product name: N-[5-chloro-4-(trifluoromethyl)-1,3-thiazol-2-yl]-N-methylacetamide
• CAS No: 134881-07-5
• MF: C₇H₆ClF₃N₂OS
• MW: 258.648549556732
• CID: 1243403
• PubChem ID: 178209

N-[5-chloro-4-(trifluoromethyl)-1,3-thiazol-2-yl]-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• N-[5-chloro-4-(trifluoromethyl)-1,3-thiazol-2-yl]-N-methylacetamide
• DTXSID90159051
• N-(5-Chloro-4-(trifluoromethyl)-1,3-thiazol-2-yl)-N-methylacetamide
• 134881-07-5

• Inchi： InChI=1S/C7H6ClF3N2OS/c1-3(14)13(2)6-12-4(5(8)15-6)7(9,10)11/h1-2H3
• InChI Key： NOOPDPLJHHBQGB-UHFFFAOYSA-N
• SMILES： CC(=O)N(C)C1=NC(=C(S1)Cl)C(F)(F)F

Computed Properties

• Exact Mass: 257.98428
• Monoisotopic Mass: 257.9841462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• PSA: 33.2